Methyl 2-[(5-bromofuran-2-carbonyl)amino]benzoate
Methyl 2-[(5-bromofuran-2-carbonyl)amino]benzoate
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0963899
InChI:
InChI=1S/C13H10BrNO4/c1-18-13(17)8-4-2-3-5-9(8)15-12(16)10-6-7-11(14)19-10/h2-7H,1H3,(H,15,16)
SMILES:
COC(=O)C1=CC=CC=C1NC(=O)C2=CC=C(O2)Br
Molecular Formula:
C13H10BrNO4
Molecular Weight:
324.13 g/mol
Methyl 2-[(5-bromofuran-2-carbonyl)amino]benzoate
CAS No.:
Cat. No.: VC0963899
Molecular Formula: C13H10BrNO4
Molecular Weight: 324.13 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C13H10BrNO4 |
|---|---|
| Molecular Weight | 324.13 g/mol |
| IUPAC Name | methyl 2-[(5-bromofuran-2-carbonyl)amino]benzoate |
| Standard InChI | InChI=1S/C13H10BrNO4/c1-18-13(17)8-4-2-3-5-9(8)15-12(16)10-6-7-11(14)19-10/h2-7H,1H3,(H,15,16) |
| Standard InChI Key | RSVFENLSGLZPGD-UHFFFAOYSA-N |
| SMILES | COC(=O)C1=CC=CC=C1NC(=O)C2=CC=C(O2)Br |
| Canonical SMILES | COC(=O)C1=CC=CC=C1NC(=O)C2=CC=C(O2)Br |
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